N-methyl-2-propionamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-(propanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C13H18N2O2S/c1-3-10(16)15-13-11(12(17)14-2)8-6-4-5-7-9(8)18-13/h3-7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: BQPIVIASYVZDPI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)NC
• Molecular Formula: C13H18N2O2S
• Molecular Weight: 266.36 g/mol
• CAS No.: 892981-04-3

Description

“N-methyl-2-propionamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a chemical compound. It is a derivative of thiophene, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Synthesis and Structural Analysis

The compound N-methyl-2-propionamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide and its derivatives have been extensively studied for their synthesis and structural properties. For instance, a closely related compound, N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, was synthesized and characterized using X-ray diffraction, revealing significant intra and intermolecular hydrogen bonding, indicating its potential for further chemical modifications and applications (Vasu et al., 2004).

Anti-inflammatory and Antihypertensive Properties

Benzo[b]thiophene derivatives, including those related to the compound , have been explored for their potential anti-inflammatory and antihypertensive properties. For example, specific derivatives have shown efficacy in inhibiting cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1, crucial in inflammatory processes. This includes the compound PD 144795, a benzo[b]thiophene derivative, which demonstrated oral activity in various inflammation models (Boschelli et al., 1995).

Pharmacological Activities

Several pharmacological activities have been attributed to novel thiophene derivatives synthesized from similar compounds. For instance, a series of thiophene derivatives exhibited high antiarrhythmic, serotonin antagonist, and antianxiety activities compared to various control drugs, highlighting the versatility of these compounds in drug development (Amr et al., 2010).

Heterocyclic Synthesis

The compound has also been a key intermediate in the synthesis of various heterocyclic derivatives. For instance, benzo[b]thiophen-2-yl-hydrazonoesters, synthesized using a related compound, were used to yield a variety of nitrogen nucleophiles, leading to the synthesis of multiple heterocyclic compounds (Mohareb et al., 2004). Similarly, 2-aminothiophene-3-carboxamide has been utilized for the synthesis of biologically active, fused heterocyclic derivatives, indicating its significance in pharmaceutical chemistry (Wardakhan et al., 2005).

Adenosine Receptor Allosteric Enhancers

Derivatives of the compound have been evaluated as adenosine A1 receptor allosteric enhancers, with some compounds showing greater potency and efficacy than existing enhancers. This opens up potential applications in neurological and cardiovascular therapies (Nikolakopoulos et al., 2006).

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties. Therefore, the synthesis and characterization of novel thiophene moieties, including “N-methyl-2-propionamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide”, is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.